molecular formula C10H10F3NO2 B8732459 N-{[4-(Trifluoromethoxy)phenyl]methyl}acetamide CAS No. 719277-21-1

N-{[4-(Trifluoromethoxy)phenyl]methyl}acetamide

Cat. No.: B8732459
CAS No.: 719277-21-1
M. Wt: 233.19 g/mol
InChI Key: RFWGNKDRZSVYKP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-{[4-(Trifluoromethoxy)phenyl]methyl}acetamide is a useful research compound. Its molecular formula is C10H10F3NO2 and its molecular weight is 233.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

719277-21-1

Molecular Formula

C10H10F3NO2

Molecular Weight

233.19 g/mol

IUPAC Name

N-[[4-(trifluoromethoxy)phenyl]methyl]acetamide

InChI

InChI=1S/C10H10F3NO2/c1-7(15)14-6-8-2-4-9(5-3-8)16-10(11,12)13/h2-5H,6H2,1H3,(H,14,15)

InChI Key

RFWGNKDRZSVYKP-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NCC1=CC=C(C=C1)OC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-(trifluoromethoxy)benzylamine (3.46 g, 57.6 mmol) in DMF (75 mL) and acetic acid (10.0 g, 52.3 mmol) at −10° C. were added O-(benzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium tetrafluoroborate (20.2 g, 62.8 mmol) and N,N-diisopropylethylamine (20.0 mL, 115 mmol) and the reaction mixture was stirred at room temperature overnight. Ethyl acetate (200 mL) was added and the organic phase was washed with water (100 mL), 0.25 M NaOH (100 mL), saturated aqueous NaHCO3 (100 mL), water (100 mL), 0.5 M HCl (100 mL), and water (100 mL), dried over MgSO4, and concentrated in vacuo to afford 11.2 g (92%) of a colourless oil.
Quantity
3.46 g
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
20.2 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Name
Quantity
75 mL
Type
solvent
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step Two
Yield
92%

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